Cas no 1567046-59-6 (Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]-)

• Product Name: Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]-
• CAS No: 1567046-59-6
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• CID: 5283161
• Update Time: 2025-06-08

Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]-

• Inchi： 1S/C9H14ClNS/c1-7(2)8(4-10)3-9-5-11-6-12-9/h5-8H,3-4H2,1-2H3
• InChI Key： CPYUWBAWHQXHSP-UHFFFAOYSA-N
• SMILES： S1C(CC(CCl)C(C)C)=CN=C1

Additional information on Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]-

Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 1567046-59-6): A Comprehensive Overview

Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]-, identified by its CAS number 1567046-59-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a thiazole core appended with a bulky side chain, has garnered attention due to its potential applications in drug discovery and molecular design. The unique structural features of this compound make it a valuable scaffold for developing novel therapeutic agents targeting various biological pathways.

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a privileged structure in medicinal chemistry. Its presence in numerous biologically active compounds underscores its importance as a pharmacophore. In Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]-, the thiazole core is further functionalized with a side chain that includes a chloromethyl group and a methyl branched at the third carbon position. This specific arrangement imparts unique reactivity and binding properties, making it an attractive candidate for further chemical manipulation and biological evaluation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex thiazole derivatives like Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]-. The synthesis typically involves multi-step reactions, including nucleophilic substitution, alkylation, and cyclization processes. These synthetic strategies have been refined to achieve high yields and purity, ensuring that the final product is suitable for rigorous biological testing. The availability of this compound in good quality has facilitated its use in various research endeavors.

In the realm of drug discovery, Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- has been explored as a lead compound for developing new therapeutic agents. The chloromethyl group serves as a versatile handle for further derivatization, allowing researchers to attach various pharmacophoric elements through nucleophilic addition reactions. This flexibility has been exploited in the design of molecules targeting enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The thiazole ring can engage in hydrogen bonding and π-stacking interactions with biomolecules, while the bulky side chain can modulate binding affinity and selectivity. Such features are crucial for designing molecules with high potency and low toxicity. Preliminary studies have shown that derivatives of Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- exhibit promising activity against several disease-related targets.

The biological evaluation of Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its ability to inhibit the activity of key enzymes involved in signal transduction pathways. Additionally, cell-based assays have shown that certain derivatives exhibit cytotoxic effects against tumor cell lines while maintaining low toxicity towards normal cells. These findings suggest that this compound may serve as a foundation for developing novel anticancer therapies.

The structural motif of Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- also finds relevance in the development of antimicrobial agents. The thiazole core is known to be present in several natural products with demonstrated antibacterial and antifungal properties. By incorporating this scaffold into synthetic molecules, researchers aim to overcome resistance mechanisms associated with existing antibiotics. Initial screenings have highlighted the potential of derivatives of this compound against Gram-positive bacteria, making it a promising candidate for further development.

The synthesis and application of Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- also contribute to the broader field of heterocyclic chemistry. Heterocycles are essential components of many biologically active compounds due to their ability to mimic natural products and interact with biological systems effectively. The study of this compound not only advances our understanding of thiazole chemistry but also provides insights into the design principles for future drug candidates.

The future direction of research on Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- involves expanding its chemical space through library synthesis and structure-activity relationship studies. By systematically modifying various functional groups on the molecule, researchers can identify new analogs with enhanced potency and selectivity. Additionally, computational methods such as molecular modeling can be employed to predict binding interactions and optimize lead structures before experimental validation.

In conclusion, Thiazole, 5-[2-(chloromethyl)-3-methylbutyl]- (CAS No. 1567046-59-6) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research into this compound promises to yield new insights into drug design principles and provide innovative solutions for unmet medical needs.